2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-(2-bromophenoxy)-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C14H11BrN2O/c1-9-7-10(2)17-14(11(9)8-16)18-13-6-4-3-5-12(13)15/h3-7H,1-2H3
• InChI Key: PKTBVJXKSHUTCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)OC2=CC=CC=C2Br)C
• Molecular Formula: C14H11BrN2O
• DSSTOX Substance ID: DTXSID501211192
• Molecular Weight: 303.15 g/mol
• CAS RN: 693228-64-7

Description

2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile, also known as BPN, is a chemical compound that has gained significant attention in scientific research in recent years. BPN is a potent inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile exerts its biological effects by inhibiting the activity of PKC enzymes. PKC enzymes are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile binds to the ATP-binding site of PKC enzymes, thereby preventing the phosphorylation of downstream targets and inhibiting their activity.
Biochemical and Physiological Effects:
2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has been shown to have various biochemical and physiological effects. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile also inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation. In addition, 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has been shown to have neuroprotective effects by preventing neuronal death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has several advantages and limitations for lab experiments. One of the advantages of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile is its high potency and specificity for PKC enzymes. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile is its potential toxicity, which may limit its use in vivo. In addition, 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has a short half-life, which may limit its efficacy in certain experimental settings.

Future Directions

There are several future directions for the research on 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile. One of the future directions is to investigate the potential therapeutic applications of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another future direction is to develop more potent and selective inhibitors of PKC enzymes based on the structure of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile. Finally, future research should focus on elucidating the molecular mechanisms underlying the biological effects of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile, which may lead to the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile involves several steps, including the reaction of 2-bromophenol with 2,6-dimethylpyridine-3-carboxylic acid, followed by the reaction with thionyl chloride to form the corresponding acid chloride. The final step involves the reaction of the acid chloride with potassium cyanide to form 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile. The yield of the synthesis process is around 70%.

Scientific Research Applications

2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-(2-bromophenoxy)-4,6-dimethylnicotinonitrile has been shown to have neuroprotective effects by preventing neuronal death in animal models of neurodegenerative diseases.